Cas no 1806187-25-6 (3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1806187-25-6
• MF: C₉H₉BrF₃NO₂
• MW: 300.072472333908
• CID: 4838182
• Update Time: 2025-05-21

3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9BrF3NO2/c1-5-6(3-10)8(16-9(11,12)13)7(15-2)4-14-5/h4H,3H2,1-2H3
• InChI Key： GCMREMATNKARQD-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=NC=C(C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3
• Topological Polar Surface Area: 31.4

Additional information on 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine

3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS 1806187-25-6): A Comprehensive Overview

The compound 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS 1806187-25-6) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique combination of functional groups, including a bromomethyl moiety, a methoxy group, and a trifluoromethoxy substituent, which contribute to its distinct chemical properties and reactivity. Researchers are particularly interested in this compound due to its potential as a building block for drug discovery and material science applications.

One of the key structural features of 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine is its pyridine core, which is a nitrogen-containing aromatic ring system. The presence of the bromomethyl group at the 3-position makes this compound particularly valuable for further synthetic modifications, as it can participate in various nucleophilic substitution reactions. The trifluoromethoxy group at the 4-position enhances the compound's lipophilicity and metabolic stability, properties that are highly sought after in medicinal chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine has increased significantly, driven by the growing pharmaceutical industry's need for novel bioactive molecules. The incorporation of fluorine atoms or trifluoromethoxy groups into drug candidates has become a popular strategy to improve their pharmacokinetic properties, such as membrane permeability and resistance to metabolic degradation. This compound serves as an important intermediate in the synthesis of potential drug candidates targeting various diseases.

The synthetic utility of 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine extends beyond pharmaceuticals. In material science, this compound can be used to create novel functional materials with specific electronic properties. The pyridine ring system, combined with the trifluoromethoxy group, may contribute to the development of advanced materials for organic electronics or liquid crystal displays. Researchers are exploring its potential in creating new polymers with unique thermal and optical characteristics.

From a chemical perspective, 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine exhibits interesting reactivity patterns. The bromomethyl group is particularly reactive towards nucleophiles, allowing for easy functionalization of the molecule. This characteristic makes it a versatile building block in organic synthesis. The compound's stability under various conditions has been studied extensively, with researchers noting its relative stability to both acidic and basic conditions, though precautions should be taken to avoid decomposition under extreme conditions.

The market for specialty pyridine derivatives like 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine has seen steady growth, particularly in regions with strong pharmaceutical and agrochemical industries. As drug discovery efforts increasingly focus on fluorinated compounds, the demand for such intermediates is expected to rise. Current research trends indicate growing interest in developing more efficient synthetic routes to this compound, with an emphasis on greener chemistry approaches and improved yields.

Quality control and characterization of 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine are crucial aspects of its production and use. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to ensure the compound's purity and identity. The compound typically appears as a white to off-white crystalline solid under standard conditions, with its physical properties well-documented in the literature.

Storage and handling recommendations for 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper precautions should be taken, including the use of personal protective equipment and adequate ventilation. The compound should be stored in a cool, dry place, protected from light and moisture to maintain its stability over time.

Future research directions for 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine include exploring its potential in new therapeutic areas and developing more sustainable production methods. As the pharmaceutical industry continues to emphasize the importance of fluorine-containing compounds, this intermediate is likely to play an increasingly important role in drug discovery pipelines. Additionally, its applications in material science may expand as researchers discover new ways to utilize its unique structural features.

In conclusion, 3-(Bromomethyl)-5-methoxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS 1806187-25-6) represents a valuable compound in modern chemical research and development. Its combination of a pyridine core with multiple functional groups makes it a versatile intermediate with applications spanning pharmaceuticals, agrochemicals, and materials science. As research into fluorinated heterocycles continues to advance, this compound is poised to remain an important tool for chemists and researchers across multiple disciplines.